2-(Carboxymethyl)-5-methylbenzoic acid
Overview
Description
Carboxymethyl compounds are derivatives of carboxylic acids where a hydroxyl group has been replaced by a carboxymethyl group (-CH2-COOH). In the case of “2-(Carboxymethyl)-5-methylbenzoic acid”, this compound would be a derivative of benzoic acid, which is a simple aromatic carboxylic acid .
Molecular Structure Analysis
The molecular structure of “2-(Carboxymethyl)-5-methylbenzoic acid” would consist of a benzene ring (the base structure of benzoic acid) with a carboxymethyl group (-CH2-COOH) attached at the 2-position and a methyl group (-CH3) attached at the 5-position .Chemical Reactions Analysis
Carboxymethyl compounds, like “2-(Carboxymethyl)-5-methylbenzoic acid”, can participate in various chemical reactions. They can act as weak acids, donating a proton from the carboxyl group, or they can undergo reactions at the aromatic ring or the methyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Carboxymethyl)-5-methylbenzoic acid” would depend on its specific molecular structure. Carboxymethyl compounds are generally soluble in water due to their polar carboxyl groups .Scientific Research Applications
Biomedical Hydrogels
- Application : Researchers have prepared hydrogels using carboxymethyl cellulose (CMC) and an unconventional crosslinking agent, phytic acid. These hydrogels demonstrate excellent biocompatibility and stability without adding toxicity. They can serve as therapeutic scaffolds for skin tissue engineering .
Solubilization Agent
- Application : It acts as a solubilizer, modulating the solubility, lipophilicity, and cell permeation of certain drugs (e.g., antibiotics or antihistaminics) .
Heavy Metal Chelation
- Application : Carboxymethylsalicylic acid can be used to remove heavy metals (such as Pb(II) and Zn(II)) from contaminated environments, as demonstrated by chelation reactions with the carboxyl groups .
Drug Delivery Carriers
- Application : Carboxymethyl cellulose hydrogels can serve as safe drug carriers, releasing drugs in a controlled manner. Researchers have successfully entrapped model drugs (e.g., procaine) within these hydrogels for in vitro studies .
Antibacterial Effects
- Application : Hydrogels containing carboxymethylsalicylic acid have demonstrated antibacterial effects against Escherichia coli and Staphylococcus aureus bacteria .
Wound Healing and Tissue Regeneration
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(carboxymethyl)-5-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-6-2-3-7(5-9(11)12)8(4-6)10(13)14/h2-4H,5H2,1H3,(H,11,12)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXLGCMZUBYKXHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CC(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Carboxymethyl)-5-methylbenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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